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Compound of Interest

Compound Name: Methyl 4-methoxyphenylacetate

CAS No.: 23786-14-3

Cat. No.: B1582647

Get Quote

Methyl 4-methoxyphenylacetate, also known by its CAS Number 23786-14-3, is an aromatic

ester that serves as a critical building block and intermediate in various fields of chemical

research and development.[1][2] Its structure, featuring a methoxy-substituted benzene ring

coupled to a methyl ester moiety, imparts unique reactivity and physical properties, making it a

valuable precursor in the synthesis of more complex molecules, including active

pharmaceutical ingredients (APIs).[3] This guide provides an in-depth technical overview for

researchers, scientists, and drug development professionals on its commercial availability,

synthesis, quality control, and safe handling.

The compound is structurally similar to natural products and has been investigated for its

potential as an estrogen receptor modulator.[4] Its primary utility, however, lies in its role as a

versatile synthon. For instance, it has been successfully used in the synthesis of complex

heterocyclic structures like 7,8-dihydroxy-2-(4′-hydroxybenzyl)-4H-1-benzopyran-4-one.[3]

Understanding the commercial landscape and technical specifications of this reagent is

paramount for ensuring the reliability and reproducibility of such synthetic endeavors.
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A clear understanding of the fundamental properties of Methyl 4-methoxyphenylacetate is

essential for its proper handling, storage, and application in experimental design. The

compound is a colorless to pale yellow liquid under standard conditions.[5]

Property Value Reference

CAS Number 23786-14-3 [1][6]

Molecular Formula C₁₀H₁₂O₃ [1][6]

Molecular Weight 180.20 g/mol [1][2][6]

IUPAC Name
methyl 2-(4-

methoxyphenyl)acetate
[2]

Appearance
Clear colorless to pale yellow

liquid
[5]

Boiling Point 158 °C at 19 mmHg [7]

Density ~1.135 g/mL at 25 °C [7]

Refractive Index (n20/D) 1.513 - 1.518 [5][7]

Flash Point 36 °C (96.8 °F) - closed cup [6]

EC Number 245-886-1 [2][6]

Commercial Availability and Procurement
Methyl 4-methoxyphenylacetate is readily available from a multitude of chemical suppliers,

catering to various scales from research and development to bulk manufacturing. Purity is a

critical parameter, with most suppliers offering grades of 97% or higher, as determined by Gas

Chromatography (GC).[5][7][8] When procuring this material, researchers should consider the

required purity for their specific application and request a lot-specific Certificate of Analysis

(CoA) to verify its identity and quality.
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Supplier Available Purity/Grades Notes

Sigma-Aldrich (Merck) 97%
A leading supplier for research

and production quantities.[6]

Thermo Scientific Chemicals 97+%

Formerly part of the Alfa Aesar

portfolio, available in various

pack sizes.[5][8][9]

Santa Cruz Biotechnology Research Grade

Offered as a biochemical for

proteomics and other research

uses.[1]

BOC Sciences Research & Bulk Quantities

Provides a range of services

including custom synthesis

and GMP products.[10]

TCI America Research Grade

A global manufacturer of

specialty organic chemicals.

[10]

Biosynth Research Grade
For pharmaceutical testing and

research purposes only.[4]

For drug development applications progressing towards clinical trials, sourcing from a supplier

compliant with Good Manufacturing Practices (GMP) is essential to ensure regulatory

acceptance.

Synthesis and Manufacturing Overview
The most common laboratory and industrial synthesis of Methyl 4-methoxyphenylacetate
involves the Fischer esterification of its parent carboxylic acid, 4-methoxyphenylacetic acid.

This reaction is typically catalyzed by a strong acid, such as sulfuric acid, in the presence of

excess methanol, which serves as both a reactant and the solvent.

A generalized workflow for this synthesis is outlined below:
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Synthesis Workflow

Reactants:
4-Methoxyphenylacetic Acid

Methanol (excess)
Acid Catalyst (e.g., H₂SO₄)

Reaction Vessel
Heat under reflux

Charge Aqueous Workup
(Neutralization & Extraction)

Cool & Quench Purification
(Distillation or Chromatography)

Isolate Organic Phase Quality Control
(GC, NMR, HPLC)

Analyze Final Product:
Methyl 4-methoxyphenylacetate

Release

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of Methyl 4-methoxyphenylacetate.

Alternative methods, such as methylation of 4-hydroxyphenylacetic acid derivatives using

reagents like dimethyl sulfate, have also been described in patent literature, offering different

routes that may be advantageous depending on the starting material availability and desired

scale.[11]

Applications in Research and Drug Development
The utility of Methyl 4-methoxyphenylacetate is primarily as a versatile intermediate. Its ester

and aromatic ring functionalities allow for a wide range of chemical transformations.

Building Block for Heterocycles: As previously mentioned, it is a documented precursor for

complex benzopyranones, which are privileged structures in medicinal chemistry.[3]

Pharmaceutical Synthesis: The core structure is present in various biologically active

molecules. The ester can be hydrolyzed to the corresponding carboxylic acid or reduced to

the alcohol, providing multiple avenues for further elaboration in a synthetic scheme.

Estrogen Receptor Modulation: Research indicates that the compound itself has an affinity

for the estrogen receptor, suggesting its potential use as a scaffold or starting point for

developing novel selective estrogen receptor modulators (SERMs).[4]

Quality Control and Analytical Protocols
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Verifying the identity, purity, and integrity of Methyl 4-methoxyphenylacetate is a non-

negotiable step in any research or development workflow. A multi-technique approach is

recommended for comprehensive characterization.

Analytical Workflow

Incoming Material:
Methyl 4-methoxyphenylacetate

HPLC-UV
(Purity & Quantification)

GC-MS
(Identity & Impurity Profile)

NMR (¹H, ¹³C)
(Structural Confirmation)

Certificate of Analysis
(Pass/Fail Decision)

Click to download full resolution via product page

Caption: Recommended analytical workflow for quality control assessment.

Experimental Protocol: Purity Assessment by GC-MS
This protocol provides a standard method for determining the purity and confirming the identity

of Methyl 4-methoxyphenylacetate.[12]

Sample Preparation: Dissolve approximately 1 mg of the compound in 1 mL of a volatile

solvent such as ethyl acetate or dichloromethane.

Instrumentation: Use a standard GC-MS system with an electron ionization (EI) source.

GC Column: An Agilent HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or an

equivalent non-polar column is suitable.

Carrier Gas: Use Helium at a constant flow rate of 1 mL/min.
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Temperature Program:

Inlet Temperature: 250 °C.

Oven Program: Start at 100 °C, hold for 1 minute, ramp to 250 °C at 10 °C/min, and hold

at 250 °C for 5 minutes.

MS Parameters:

Ion Source Temperature: 230 °C.

Ionization Mode: EI at 70 eV.

Mass Range: Scan from m/z 40-400.

Data Analysis: The identity is confirmed by matching the resulting mass spectrum with a

reference library. Purity is calculated based on the relative peak area of the main component.

Technique Expected Result

¹H NMR

Characteristic peaks for methoxy groups (~3.7-

3.8 ppm), methylene group (~3.6 ppm), and

aromatic protons (~6.8-7.2 ppm).

¹³C NMR

Signals corresponding to the carbonyl carbon

(~172 ppm), aromatic carbons, and

methoxy/methyl carbons.[13]

Mass Spec (EI)
Molecular ion peak (M⁺) at m/z 180, with a

characteristic fragment ion at m/z 121.[2]

FTIR
Strong carbonyl (C=O) stretch around 1735

cm⁻¹.

Safety, Handling, and Storage
Methyl 4-methoxyphenylacetate is classified as a flammable liquid and requires careful

handling to avoid risks.[6][14] Adherence to safety protocols is mandatory.
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GHS Hazard Information:[2][6]

Pictogram: GHS02 (Flame)

Signal Word: Warning

Hazard Statement: H226 (Flammable liquid and vapor)
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Precautionary Measure Protocol Reference

Engineering Controls

Use only in a well-ventilated

area, preferably within a

chemical fume hood.

[15][16]

Personal Protective Equipment

(PPE)

Wear chemical-resistant

gloves (e.g., nitrile), safety

glasses with side shields or

goggles, and a lab coat.

[6][15][16]

Handling

Keep away from heat, sparks,

open flames, and other ignition

sources. Ground/bond

container and receiving

equipment to prevent static

discharge.

[14][15]

Storage

Store in a cool, well-ventilated

place. Keep the container

tightly closed.

[15][16]

First Aid (Eyes)

Immediately flush eyes with

running water for at least 15

minutes. Seek medical

attention.

[15]

First Aid (Skin)

Immediately flush skin with

plenty of water while removing

contaminated clothing.

[15]

Disposal

Dispose of contents/container

to an approved waste disposal

plant in accordance with local

regulations.

[15]

Conclusion
Methyl 4-methoxyphenylacetate is a commercially accessible and synthetically valuable

chemical intermediate. Its straightforward procurement from numerous suppliers and well-
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defined physicochemical properties make it a reliable component in research and drug

development pipelines. For scientists and researchers, a thorough understanding of its

synthesis, analytical characterization, and safe handling procedures is fundamental to

leveraging its full potential. The adoption of rigorous quality control protocols, as outlined in this

guide, ensures the integrity of experimental outcomes and supports the successful

advancement of complex synthetic projects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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